1-[2-(1-Methyl-1H-pyrrol-2-YL)ethyl]-1H-imidazole

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1-[2-(1-methylpyrrol-2-yl)ethyl]imidazole
• InChI: InChI=1S/C10H13N3/c1-12-6-2-3-10(12)4-7-13-8-5-11-9-13/h2-3,5-6,8-9H,4,7H2,1H3
• InChI Key: MZYBVENMANFERA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CCN2C=CN=C2

Description

1-[2-(1-Methyl-1H-pyrrol-2-YL)ethyl]-1H-imidazole is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 17.8 g of [2-(1-methyl-1H-pyrrol-2-yl)ethyl]methanesulfonate (ester), 11.7 g of 1H-imidazole, 14 g of potassium carbonate and 410 ml of tetrahydrofuran was stirred for 3 days at reflux temperature. After cooling, the reaction mixture was evaporated and the residue was taken up in water. The product was extracted with dichloromethane and the extract was dried, filtered and evaporated. The residue was purified by column chromatography (silica gel; CH2C12 /CH3OH 95:5). The eluent of the desired fraction was evaporated and the residue was co-evaporated with methylbenzene (3×). The product was filtered off and dried, yielding 9.3 g (61.7%) of 1-[2-(1-methyl-1H-pyrrol-2-yl)ethyl]-1H-imidazole (interm. 1);